Cas no 1173003-60-5 (ethyl 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylate)

• Product Name: ethyl 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylate
• CAS No: 1173003-60-5
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• MDL: MFCD16547366
• CID: 4575031
• PubChem ID: 52228126
• Update Time: 2025-05-20

ethyl 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxylate
• ethyl 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylate
• MFCD16547366
• SCHEMBL1208389
• 6,7-Dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxylic acid ethyl ester
• AKOS015958250
• CS-0199911
• EN300-217940
• 1173003-60-5
• AS-35600
• ETHYL6,7-DIHYDRO-5H-PYRAZOLO[5,1-B][1,3]OXAZINE-3-CARBOXYLATE
• F2147-0928
• WDUKEBCPQBJDFQ-UHFFFAOYSA-N

• MDL： MFCD16547366
• Inchi： 1S/C9H12N2O3/c1-2-13-9(12)7-6-10-11-4-3-5-14-8(7)11/h6H,2-5H2,1H3
• InChI Key： WDUKEBCPQBJDFQ-UHFFFAOYSA-N
• SMILES： O1CCCN2N=CC(C(OCC)=O)=C12

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53.4Ų

ethyl 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Additional information on ethyl 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylate

Ethyl 5H,6H,7H-Pyrazolo[3,2-b][1,3]Oxazine-3-Carboxylate: A Comprehensive Overview

Ethyl 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylate (CAS No. 1173003-60-5) is a unique organic compound with a complex heterocyclic structure. This compound belongs to the class of pyrazolo[oxazine] derivatives and has garnered significant attention in recent years due to its potential applications in various fields. The pyrazolo[oxazine] core of this molecule is a fused bicyclic system consisting of a pyrazole ring and an oxazine ring. This structure endows the compound with interesting electronic properties and reactivity.

The CAS No. 1173003-60-5 identifier is crucial for uniquely identifying this compound in scientific literature and databases. This ensures that researchers and professionals can reference the exact compound without ambiguity. The ethyl group attached to the oxazine ring further modifies the chemical properties of the molecule, influencing its solubility and reactivity.

Recent studies have explored the synthesis of ethyl 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylate through various methods. One notable approach involves the cyclization of suitable precursors under specific reaction conditions. For instance, the reaction of an appropriate dienamine with a carbonyl compound in the presence of an acid catalyst has been reported to yield this compound efficiently. The dienamine intermediate plays a critical role in determining the regioselectivity and yield of the final product.

The physical and chemical properties of ethyl 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylate have been extensively characterized using modern analytical techniques. Its melting point and solubility in various solvents have been determined experimentally and computationally. The melting point is found to be within a range that makes it suitable for use in both laboratory settings and potential industrial applications.

One of the most promising applications of this compound lies in its potential use as a building block for more complex molecules with bioactive properties. Researchers have investigated its ability to act as a precursor for drug-like compounds targeting specific biological pathways. For example, derivatives of this compound have shown activity against certain enzymes involved in neurological disorders.

In addition to its role in drug discovery, ethyl 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylate has also been explored for its applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics or as a component in advanced materials such as polymers or coatings.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions. Quantum mechanical calculations have provided insights into its electronic structure and reactivity at an atomic level. These studies have highlighted the importance of the pyrazole ring in stabilizing certain reactive intermediates during chemical transformations.

The stability of ethyl 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylate under different environmental conditions has also been evaluated. It has been found to exhibit good thermal stability up to certain temperatures before undergoing decomposition or structural rearrangement.

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